Absolute Configuration
The predicted physicochemical and ADMET profile of (+)-N-methylallosedridine differs significantly from the broader class of Lobelia alkaloids, exemplified by lobeline. The target compound has a substantially lower molecular weight (157.25 g/mol vs. 337.50 g/mol) and lower lipophilicity (XLogP 1.30 vs. 3.80), leading to a predicted 100% probability of blood-brain barrier (BBB) penetration compared to a predicted 93.80% probability for lobeline. These differences in fundamental molecular properties and predicted bioavailability necessitate distinct experimental handling and should inform compound selection for in vivo CNS studies. [1] [2]
| Evidence Dimension | Predicted Blood-Brain Barrier Permeability (BBB+) |
|---|---|
| Target Compound Data | Probability = 100% |
| Comparator Or Baseline | Lobeline: Probability = 93.80% |
| Quantified Difference | 6.20% higher predicted probability |
| Conditions | Predicted by admetSAR 2.0 model |
Why This Matters
A predicted 100% probability of BBB penetration, contrasted with the 93.80% prediction for lobeline, makes (+)-N-methylallosedridine a more reliable candidate for in vitro CNS target engagement assays.
- [1] Plantaedb. (+)-N-Methylallosedridine: ADMET Properties. Compound Database. CAS 41447-16-9. View Source
- [2] Plantaedb. Lobeline, (+)-. Compound Database. CAS 90-69-7. View Source
